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Compound of Interest

Compound Name: Diisobutyl ether

Cat. No.: B008407 Get Quote

Application Notes and Protocols for Diisobutyl
Ether
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Diisobutyl
ether in a laboratory setting. Adherence to these protocols is crucial to mitigate the risks

associated with this flammable and potentially peroxide-forming chemical.

Physical and Chemical Properties
A summary of the key quantitative data for Diisobutyl ether is presented in the table below for

easy reference.
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Property Value Citations

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 g/mol [1]

Appearance Colorless liquid [2]

Odor Mild, ether-like [2]

Boiling Point 121-122 °C (250-252 °F) [1]

Melting Point -98 °C (-144 °F)

Flash Point 9 °C (48.2 °F)

Density 0.764 g/cm³ at 25 °C (77 °F)

Vapor Density 4.5 (Air = 1) [2]

Solubility in Water 0.113 g/L at 20 °C [2]

Hazard Information and Personal Protective
Equipment (PPE)
Diisobutyl ether is a flammable liquid and vapor that can cause skin and eye irritation.[3] It is

crucial to handle this chemical with appropriate safety measures.

Hazard Statements:

H225: Highly flammable liquid and vapor.

H226: Flammable liquid and vapor.[4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[4]

H412: Harmful to aquatic life with long lasting effects.[3][4]
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Personal Protective Equipment (PPE):

Eye Protection: Wear NIOSH-approved safety glasses or goggles.[5] A face shield may be

necessary when there is a risk of splashing.[6]

Skin and Body Protection: A flame-resistant or retardant lab coat, buttoned to its full length, is

required.[5] Wear full-length pants and closed-toed shoes.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[7][8] For

prolonged contact, consider double-gloving.

Respiratory Protection: If working outside of a certified chemical fume hood, respiratory

protection may be necessary.[8]

Experimental Protocols
Protocol for Handling Diisobutyl Ether

Preparation:

Ensure a certified chemical fume hood is operational.[8]

Confirm that a safety shower and eyewash station are readily accessible.[9]

Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.[3][7]

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as described in Section 2.0.

Dispensing and Use:

All transfers and handling of Diisobutyl ether should be conducted within a chemical

fume hood.[7]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4]

Use only non-sparking tools.[4][10]
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Work with the smallest quantities necessary for the experiment.[7]

Keep containers tightly closed when not in use.[3][4]

Post-Procedure:

Properly label and store any remaining Diisobutyl ether according to the storage protocol

(Section 3.2).

Decontaminate all equipment that has come into contact with Diisobutyl ether.

Dispose of waste in a properly labeled hazardous waste container.[5]

Remove PPE and wash hands thoroughly with soap and water before leaving the

laboratory.[3][5]

Protocol for Storing Diisobutyl Ether
Container and Labeling:

Store Diisobutyl ether in its original, tightly sealed container.[3][4]

Ensure the container is clearly labeled with the chemical name, date received, and date

opened.[8]

Storage Location:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[2]

[4][9]

Store in a designated flammable liquid storage cabinet.[8]

Do not store with incompatible materials such as strong oxidizing agents and strong acids.

[5][9]

Peroxide Formation Prevention:

Ethers like Diisobutyl ether can form explosive peroxides upon exposure to air and light

over time.[2][9]
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It is recommended to test for peroxides or discard the container after one year of being

opened.

Visually inspect containers for any signs of peroxide formation, such as crystal formation

around the cap or within the liquid, before handling.[11] If crystals are present, do not

move the container and contact your institution's environmental health and safety

department immediately.[11][12]

Protocol for Peroxide Testing
Regularly test opened containers of Diisobutyl ether for the presence of peroxides.

Method 1: Peroxide Test Strips

This method is suitable for routine testing of simple ethers.[13][14]

Obtain peroxide test strips suitable for organic solvents.[13]

Follow the manufacturer's instructions for use.[13]

Typically, this involves dipping the test strip into the Diisobutyl ether for a specified time and

then comparing the color change to the provided chart.

Record the peroxide concentration and the date of the test on the container label.

Method 2: Potassium Iodide (KI) Test

This is a more sensitive method that can detect various types of peroxides.[14]

In a clean, dry test tube, add 1-3 mL of the Diisobutyl ether to be tested.

Add an equal volume of glacial acetic acid.

Add a few drops of a 5% potassium iodide solution and shake the mixture.[11]

The formation of a yellow to brown color indicates the presence of peroxides.[11] A faint

yellow color suggests a low concentration, while a distinct brown color indicates a high and

potentially dangerous concentration.[14]
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Record the results and the date of the test on the container label.

Visualizations
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Caption: Workflow for the safe handling and storage of Diisobutyl ether.
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Caption: Experimental workflow for peroxide testing in Diisobutyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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